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Compound of Interest

Compound Name: Carbon-15

Cat. No.: B1200482

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Carbon-15 isotope, with a
focus on its discovery, nuclear properties, and the experimental methodologies used for its
synthesis and characterization. The information is presented to be a valuable resource for
researchers, scientists, and professionals in drug development who may utilize isotopic labeling
techniques.

Introduction to Carbon-15

Carbon-15 (*5C) is a radioactive isotope of carbon, characterized by a nucleus containing 6
protons and 9 neutrons. Its neutron-rich nature renders it unstable, leading to radioactive
decay. As a short-lived, artificially produced isotope, 1°C is not found in nature and its primary
significance lies within the realm of nuclear physics research, contributing to the understanding
of nuclear structure and decay mechanisms.

Historical Context and Discovery

The mid-20th century was a period of rapid advancement in nuclear physics, with the
development of particle accelerators enabling the synthesis and characterization of a wide
array of new isotopes. The discovery of Carbon-15 in 1950 by Emmett L. Hudspeth and
Charles P. Swann was a part of this broader scientific endeavor to explore the properties of
atomic nuclei far from the valley of stability.
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The seminal experiment was conducted at the Bartol Research Foundation, where they utilized

a Van de Graaff accelerator to produce a beam of deuterons. This beam was directed at a

target enriched with Carbon-14, a heavier, longer-lived carbon isotope. The resulting nuclear

reaction produced Carbon-15, which was identified by detecting its beta decay.

Quantitative Data Summary

The known nuclear properties of Carbon-15 are summarized in the table below for easy

reference and comparison.

Property Value
Atomic Number (2) 6
Neutron Number (N) 9
Mass Number (A) 15

Isotopic Mass

15.0105993(9) u

Mass Excess

9.87318 MeV

Nuclear Binding Energy

106.50249317 MeV

Half-life (T¥2)

2.449(5) s[1][2][3]

Decay Mode

B~ (Beta-minus)

Decay Energy

9.771706 MeV

Daughter Isotope

15N (Nitrogen-15)

Spin and Parity

1/2+

Magnetic Dipole Moment

1.720(9) pN

Experimental Protocols
Synthesis of Carbon-15

Two primary nuclear reactions have been documented for the production of Carbon-15.
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This method, employed by Hudspeth and Swann in 1950, remains a fundamental technique for
producing Carbon-15.[2]

e Nuclear Reaction: 1*C(d,p)*>C

o Experimental Setup:

[¢]

Accelerator: A Van de Graaff electrostatic generator was used to accelerate deuterons. In
the original experiment, the deuteron energy was 2.4 MeV.[2]

o lon Source: A deuteron ion source would have been situated within the high-voltage
terminal of the accelerator.

o Beam Transport: A series of focusing and steering magnets would guide the deuteron
beam onto the target.

o Target: The target consisted of barium carbonate (BaCOs) enriched to 40% with Carbon-
14.[2] The BaCOs would have been deposited as a thin layer on a suitable backing
material that could withstand the deuteron beam.

o Detector: To detect the short-lived 1°C, a beta decay detector, likely a Geiger-Miiller or
proportional counter, would have been placed in close proximity to the target. The
detection of beta particles (electrons) signaled the decay of *>C.

o Data Acquisition: The output from the detector would be fed into counting electronics to
measure the decay rate as a function of time after the deuteron beam was shut off. This
decay curve was then used to determine the half-life of the newly produced isotope.

A more contemporary method for producing Carbon-15 involves the following nuclear reaction:
e Nuclear Reaction: 180O(n,a)1>C[2]
o Experimental Setup:

o Neutron Source: This could be a nuclear reactor or a nheutron generator.

o Target: A material enriched in Oxygen-18.
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o Detector System: A system capable of identifying the resulting Carbon-15 nuclei and/or
detecting the emitted alpha particles.

Detection and Characterization of Carbon-15

The primary method for identifying Carbon-15 is through the detection of its characteristic beta

decay.

o Beta Decay Detection: In the 1950s, this was typically accomplished using gas-filled
detectors like Geiger-Miiller or proportional counters. These detectors register the ionization

caused by the passage of a beta particle (electron).

» Half-life Measurement: By bombarding the target for a set period to produce *>C and then
turning off the accelerator beam, the rate of beta decay can be measured over time. Plotting
the count rate versus time on a semi-logarithmic scale yields a straight line, the slope of
which is used to calculate the half-life.

e Modern Techniques: Contemporary experiments may employ more sophisticated detector
systems, such as silicon strip detectors and plastic scintillators, to measure the energy and
trajectory of the decay products with high precision.

Visualizations

The following diagrams illustrate the key processes involved in the production and decay of

Carbon-15.
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Production of Carbon-15 via the *C(d,p)*°C reaction.
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Beta-minus decay pathway of Carbon-15 to stable Nitrogen-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties, and Production]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200482#carbon-15-isotope-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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